Cas no 946362-65-8 (N-(3-bromophenyl)-1-(4-methylphenyl)methyl-6-oxo-1,6-dihydropyridine-3-carboxamide)

• Product Name: N-(3-bromophenyl)-1-(4-methylphenyl)methyl-6-oxo-1,6-dihydropyridine-3-carboxamide
• CAS No: 946362-65-8
• MF: C₂₀H₁₇BrN₂O₂
• MW: 397.265184164047
• CID: 5504738
• Update Time: 2025-05-20

N-(3-bromophenyl)-1-(4-methylphenyl)methyl-6-oxo-1,6-dihydropyridine-3-carboxamide Chemical and Physical Properties

Names and Identifiers

• 3-Pyridinecarboxamide, N-(3-bromophenyl)-1,6-dihydro-1-[(4-methylphenyl)methyl]-6-oxo-
• N-(3-bromophenyl)-1-(4-methylphenyl)methyl-6-oxo-1,6-dihydropyridine-3-carboxamide

• Inchi： 1S/C20H17BrN2O2/c1-14-5-7-15(8-6-14)12-23-13-16(9-10-19(23)24)20(25)22-18-4-2-3-17(21)11-18/h2-11,13H,12H2,1H3,(H,22,25)
• InChI Key： RRISJCIMWIZGJC-UHFFFAOYSA-N
• SMILES： C1N(CC2=CC=C(C)C=C2)C(=O)C=CC=1C(NC1=CC=CC(Br)=C1)=O

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Anilides Aromatic anilides

Additional information on N-(3-bromophenyl)-1-(4-methylphenyl)methyl-6-oxo-1,6-dihydropyridine-3-carboxamide

N-(3-bromophenyl)-1-(4-methylphenyl)methyl-6-oxo-1,6-dihydropyridine-3-carboxamide: A Comprehensive Overview

The compound with CAS No. 946362-65-8, commonly referred to as N-(3-bromophenyl)-1-(4-methylphenyl)methyl-6-oxo-1,6-dihydropyridine-3-carboxamide, has garnered significant attention in the fields of organic chemistry and pharmacology due to its unique structural properties and potential bioactivity. This compound is a derivative of the dihydropyridine class, which is well-known for its role in various therapeutic applications, particularly in cardiovascular medicine. The presence of the bromo and methyl substituents on the aromatic rings introduces intriguing electronic and steric effects that influence its reactivity and biological behavior.

Recent studies have highlighted the importance of dihydropyridine derivatives in drug discovery, particularly for their ability to modulate ion channels and enzyme activities. The carboxamide functional group in this compound is of particular interest, as it can serve as a site for further chemical modifications to enhance bioavailability or target specificity. Researchers have explored the synthesis of this compound through multi-step processes involving coupling reactions and oxidation steps, with a focus on optimizing yield and purity.

The structural complexity of N-(3-bromophenyl)-1-(4-methylphenyl)methyl-6-oxo-1,6-dihydropyridine-3-carboxamide makes it a valuable model for studying molecular interactions. Computational studies have revealed that the compound exhibits favorable pharmacokinetic properties, including moderate solubility and permeability, which are essential for oral drug delivery. Additionally, its ability to form hydrogen bonds with biological targets suggests potential applications in treating conditions such as hypertension or neurodegenerative diseases.

One of the most promising aspects of this compound is its potential as a lead molecule in drug development. By leveraging its core structure, chemists can design analogs with enhanced potency and selectivity. For instance, substituting the bromine atom with other halogens or electron-withdrawing groups could significantly alter its binding affinity to specific receptors or enzymes. Such modifications are currently being explored in academic and industrial settings to address unmet medical needs.

In conclusion, N-(3-bromophenyl)-1-(4-methylphenyl)methyl-6-oxo-1,6-dihydropyridine-3-carboxamide represents a compelling example of how structural diversity can be harnessed to advance therapeutic innovation. Its unique combination of functional groups and aromatic substituents positions it as a key player in future research aimed at developing novel pharmaceutical agents.